Carbetocin acetate

• Molecular Formula: C47H73N11O14S
• Molecular Weight: 1048.2 g/mol
• InChI: InChI=1S/C45H69N11O12S.C2H4O2/c1-6-25(4)38-44(66)51-28(15-16-34(46)57)40(62)52-31(21-35(47)58)41(63)54-32(23-69-18-8-10-37(60)50-30(42(64)55-38)20-26-11-13-27(68-5)14-12-26)45(67)56-17-7-9-33(56)43(65)53-29(19-24(2)3)39(61)49-22-36(48)59;1-2(3)4/h11-14,24-25,28-33,38H,6-10,15-23H2,1-5H3,(H2,46,57)(H2,47,58)(H2,48,59)(H,49,61)(H,50,60)(H,51,66)(H,52,62)(H,53,65)(H,54,63)(H,55,64);1H3,(H,3,4)/t25-,28-,29-,30?,31-,32?,33-,38-;/m0./s1
• InChIKey: AWSBRHKQUFVWPU-HFQUWDDXSA-N

Carbetocin Acetate: A Long-Acting Oxytocin Analogue

Carbetocin acetate is a synthetic, long-acting octapeptide analogue of the endogenous hormone oxytocin, classified as an oxytocin receptor (OXTR) agonist [1]. It is engineered with three key structural modifications—deamination of the N-terminal cysteine, O-methylation of tyrosine at position 2, and replacement of the disulfide bridge with a methylene bridge (a 'carba-1' substitution)—that collectively confer resistance to enzymatic degradation by peptidases, extending its elimination half-life to approximately 85–100 minutes compared to 3–5 minutes for native oxytocin [2]. Carbetocin acetate is primarily indicated for the prevention of postpartum hemorrhage (PPH) due to uterine atony, and its heat-stable formulation enables storage at ambient temperatures up to 30°C, eliminating the cold-chain requirement that constrains oxytocin distribution [3].

1OXTR pathway activation studies

Long-acting octapeptide analogue; biased Gq signaling without β-arrestin recruitment

2Single-dose administration research context

Extended half-life supports bolus-only study designs vs. continuous infusion protocols

3Ambient-temperature peptide handling

Heat-stable formulation; no cold-chain requirement for research distribution

• [1] Engstrøm T, Barth T, Melin P, Vilhardt H. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation. Eur J Pharmacol. 1998;355(2-3):203-210. DOI: 10.1016/S0014-2999(98)00513-5 View Source
• [2] DrugBank / PubChem. Carbetocin: Elimination half-life 85–100 minutes. Accessed via ptable.com/wiki/compounds/Carbetocin; oxytocin half-life 3–5 minutes. View Source
• [3] Malm M, Madsen I, Kjellström J. Development and stability of a heat-stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle-income countries. J Pept Sci. 2018;24(6):e3082. DOI: 10.1002/psc.3082 View Source

Why Carbetocin Acetate Cannot Be Replaced by Oxytocin

Despite sharing the oxytocin receptor as their primary target, carbetocin acetate and oxytocin are not interchangeable agents. The structural modifications in carbetocin confer a 17- to 33-fold longer elimination half-life (85–100 min vs. 3–5 min), enabling single-bolus administration rather than continuous intravenous infusion [1]. At the receptor level, carbetocin displays approximately 31-fold binding selectivity for OXTR (Kd = 1.96 nM) over vasopressin V2 receptors (Kd = 61.3 nM) and acts as a competitive antagonist—not an agonist—at vasopressin V1a and V1b receptors, a functional selectivity profile not shared by oxytocin [2]. Clinically, these molecular differences translate into significantly reduced hemodynamic perturbation (less tachycardia and hypotension), a substantially lower need for additional uterotonic agents (OR 0.17–0.53 in meta-analyses), and the ability to be formulated as a heat-stable product that obviates cold-chain logistics [3]. These quantitative, multi-dimensional differences render direct substitution scientifically and operationally inappropriate.

Half-life context

85–100 min; single-bolus study fit

Oxytocin: 3–5 min; requires continuous infusion; may not transfer

Receptor selectivity

OXTR-selective; V1aR/V1bR antagonist profile

Oxytocin: V1aR/V1bR agonist; off-target cardiovascular endpoints may shift

Formulation stability

Heat-stable; ambient storage at ≤30°C

Oxytocin: cold-chain dependent (2–8°C); stability context may not transfer

• [1] DrugBank / PubChem. Carbetocin: Elimination half-life 85–100 min; oxytocin half-life 3–5 min. Accessed via ptable.com/wiki/compounds/Carbetocin. View Source
• [2] Passoni I, Leonzino M, Gigliucci V, Chini B, Busnelli M. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β-Arrestin-Independent Internalisation. J Neuroendocrinol. 2016;28(4):n/a. DOI: 10.1111/jne.12363. Kd data from Bertin Bioreagent / Cayman Chemical datasheet (Cat. No. 33234). View Source
• [3] Maged AM, El-Goly NA, Turki D, Bassiouny N, El-Demiry N. A systematic review and meta-analysis of randomized trials comparing carbetocin to oxytocin in prevention of postpartum hemorrhage after cesarean delivery in low-risk women. J Obstet Gynaecol Res. 2024;50(12):n/a. DOI: 10.1111/jog.16194 View Source

Carbetocin Acetate vs. Oxytocin: Key Evidence

Extended Elimination Half-Life Over Oxytocin

Carbetocin acetate demonstrates a dramatically extended elimination half-life of 85–100 minutes following intramuscular or intravenous administration, compared to approximately 3–5 minutes for endogenous and synthetic oxytocin [1]. This 17- to 33-fold prolongation is a direct consequence of three structural modifications: N-terminal deamination, tyrosine O-methylation, and substitution of the disulfide bridge with a methylene (CH₂-S) bridge, which collectively render the peptide resistant to cleavage by circulating aminopeptidases and disulfide reductases [2]. The extended half-life enables a single 100 µg intravenous or intramuscular bolus to sustain effective uterine contraction for 1–2 hours, eliminating the need for the continuous intravenous infusion required by oxytocin [3].

Half-life extension

Head-to-head

17- to 33-fold longer

Supports single-dose administration study design

Human PK; IV/IM; 85–100 min vs. 3–5 min oxytocin

Evidence Dimension	Elimination half-life (t₁/₂)
Target Compound Data	85–100 minutes (carbetocin acetate, IV/IM)
Comparator Or Baseline	3–5 minutes (oxytocin, IV/IM)
Quantified Difference	17- to 33-fold longer half-life for carbetocin
Conditions	Human pharmacokinetic studies; data compiled from regulatory documentation and clinical pharmacology reviews

Why This Matters

A 17- to 33-fold longer half-life directly enables single-bolus prophylaxis instead of continuous infusion, reducing administration complexity, equipment burden, and dosing error risk in both clinical and research settings.

• [1] DrugBank / PubChem / WHO ATC. Carbetocin: Elimination half-life 85–100 min. Oxytocin half-life 3–5 min. Data compiled at ptable.com/wiki/compounds/Carbetocin and multiple pharmacopoeial sources. View Source
• [2] Engstrøm T, Barth T, Melin P, Vilhardt H. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation. Eur J Pharmacol. 1998;355(2-3):203-210. View Source
• [3] Rath W. Prevention of postpartum haemorrhage with the oxytocin analogue carbetocin. Eur J Obstet Gynecol Reprod Biol. 2009;147(1):15-20. View Source

OXTR Selectivity and Vasopressin Receptor Antagonism

Carbetocin acetate binds to the human oxytocin receptor (OXTR) with a dissociation constant (Kd) of 1.96 nM, compared to 61.3 nM for the vasopressin V2 receptor (V2R), representing approximately 31-fold selectivity for the intended target [1]. Furthermore, bioluminescence resonance energy transfer (BRET) biosensor studies demonstrate that carbetocin does not activate vasopressin V1a or V1b receptors even at 10 µM concentrations; instead, it acts as a competitive antagonist at these receptors, a property absent in oxytocin [2]. Carbetocin is also a functionally selective (biased) agonist at OXTR, activating only the Gq pathway without recruiting β-arrestin, which results in a distinct receptor internalization and recycling profile [2].

OXTR selectivity

Head-to-head

OXTR Kd 1.96 nM vs. V2R Kd 61.3 nM (~31-fold selective); V1aR/V1bR antagonist at 10 µM

Supports off-target receptor profiling interpretation

BRET biosensor; HEK293T cells; data to verify in target assay

Evidence Dimension	Receptor binding selectivity (OXTR vs. V2R) and functional activity at V1aR/V1bR
Target Compound Data	OXTR Kd = 1.96 nM; V2R Kd = 61.3 nM (~31-fold selective); no activation of V1aR/V1bR at 10 µM (competitive antagonist)
Comparator Or Baseline	Oxytocin activates OXTR, V1aR, and V1bR; selectivity ratio for OXTR over V2R is less pronounced (exact ratio not reported in same assay)
Quantified Difference	~31-fold binding selectivity for OXTR over V2R; qualitative difference: carbetocin is a V1aR/V1bR antagonist, oxytocin is an agonist at both
Conditions	BRET biosensor assays in HEK293T cells expressing human OXTR, V1aR, V1bR, or V2R; radioligand binding assays for Kd determination

Why This Matters

Higher OXTR selectivity and V1aR/V1bR antagonism predict reduced off-target cardiovascular effects (hypotension, tachycardia) mediated by vascular vasopressin receptors, a key differentiator for safety-conscious procurement decisions.

• [1] Bertin Bioreagent / Cayman Chemical. Carbetocin (acetate) Product Datasheet, Cat. No. 33234. Kd values: OXTR = 1.96 nM, V2R = 61.3 nM. Citing Engstrøm et al. (1998). View Source
• [2] Passoni I, Leonzino M, Gigliucci V, Chini B, Busnelli M. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β-Arrestin-Independent Internalisation. J Neuroendocrinol. 2016;28(4):n/a. DOI: 10.1111/jne.12363 View Source

Hemodynamic Stability vs. Oxytocin in Cesarean Section

In a double-blind randomized controlled trial comparing intravenous carbetocin (100 µg) to oxytocin (5 IU bolus + 10 IU/hr infusion) in 60 patients undergoing cesarean section under spinal anesthesia, carbetocin produced significantly lower heart rates at all measured time points. At 1 minute post-administration, mean heart rate was 87.87 ± 12.18 bpm in the carbetocin group versus 107.07 ± 14.91 bpm in the oxytocin group (P < 0.05) [1]. Diastolic blood pressure at 1 minute was 64.97 ± 9.60 mmHg with carbetocin versus 58.87 ± 11.97 mmHg with oxytocin (P < 0.05) [1]. A separate observational study (n=70) similarly reported a lower incidence of hypotension in the carbetocin group, most notably at the 10-minute mark (P = 0.031), and a substantially reduced need for rescue uterotonics: 5.7% (carbetocin) versus 31.4% (oxytocin) [2]. A third randomized controlled trial (n=142) confirmed that carbetocin produced no significant changes in heart rate or mean arterial pressure, whereas oxytocin induced tachycardia (>20% increase) with peak effects over 180 seconds (P < 0.0001) and a persistent decrease in mean arterial pressure (P < 0.0001) [3].

Hemodynamic endpoints

Head-to-head

HR: 87.87 vs. 107.07 bpm at 1 min (P<0.05); DBP: +6.1 mmHg; rescue uterotonic: 5.7% vs. 31.4%

Reported cardiovascular endpoint context

RCT; cesarean section; spinal anesthesia; n=60–142

Evidence Dimension	Hemodynamic parameters (heart rate, diastolic blood pressure) and incidence of hypotension
Target Compound Data	Carbetocin 100 µg IV: HR at 1 min = 87.87 ± 12.18 bpm; DBP at 1 min = 64.97 ± 9.60 mmHg; rescue uterotonic rate = 5.7%
Comparator Or Baseline	Oxytocin 5 IU IV bolus + 10 IU/hr: HR at 1 min = 107.07 ± 14.91 bpm; DBP at 1 min = 58.87 ± 11.97 mmHg; rescue uterotonic rate = 31.4%
Quantified Difference	HR difference: −19.2 bpm at 1 min (P < 0.05); DBP difference: +6.1 mmHg at 1 min (P < 0.05); rescue uterotonic rate: 5.7% vs. 31.4% (5.5-fold reduction)
Conditions	Randomized controlled trials in patients undergoing cesarean section under spinal/subarachnoid anesthesia; IV administration immediately post-delivery

Why This Matters

Quantifiably superior hemodynamic stability directly impacts patient safety and monitoring burden, making carbetocin the preferred choice when cardiovascular stability is a priority criterion in clinical procurement.

• [1] Ramachandran A, Segaran S, Daniel M, Fathima A, Kiruba H. Comparison of Haemodynamic Effects of Intravenous Carbetocin Versus Oxytocin for the Prevention of Postpartum Haemorrhage in Patients Undergoing Caesarean Section Under Subarachnoid Block: A Double-Blind Randomised Controlled Trial. J Obstet Anaesth Crit Care. 2026;16(1):54-59. DOI: 10.4103/JOACC.JOACC_70_25 View Source
• [2] Pattanaik S, Rai A, Batool S, Dolma L, Bhutia MP, Yougyal T. Comparative study of hemodynamic effects of carbetocin and oxytocin in patient undergoing elective lower segment caesarean section under spinal anaesthesia: An observational analytical study. Indian J Clin Anaesth. 2026;13(1):90-96. DOI: 10.18231/j.ijca.14024.1766395574 View Source
• [3] Comparison of haemodynamic effects of intravenous carbetocin and oxytocin during caesarean section under subarachnoid block. Randomized controlled trial, 142 patients. Published via DOAJ. Conclusions: Carbetocin produced no significant changes in HR and MAP; oxytocin induced >20% tachycardia and persistent hypotension (P < 0.0001). View Source

Reduced Need for Additional Uterotonics vs. Oxytocin

A 2025 systematic review and meta-analysis of 14 randomized controlled trials involving 3,068 high-risk women undergoing cesarean delivery found that carbetocin reduced the need for additional uterotonic agents with an odds ratio (OR) of 0.17 (95% CI: 0.07–0.37, P < 0.001, I² = 88%) compared to oxytocin, representing an 83% relative reduction [1]. Blood loss during the first 24 hours post-cesarean was reduced by a mean difference of −111.07 mL (95% CI: −189.34 to −32.80, P = 0.005) [1]. The need for blood transfusion was reduced with OR 0.27 (95% CI: 0.12–0.57, P < 0.001, I² = 20%) [1]. In low-risk women, a separate 2024 meta-analysis of 17 RCTs (3,667 participants) confirmed a reduced need for additional uterotonics with OR 0.53 (95% CI: 0.39–0.72, P < 0.001) and reduced blood transfusion need with OR 0.57 (95% CI: 0.34–0.97, P = 0.04) [2]. A prospective randomized study (n=100) reported significantly lower total blood loss with carbetocin versus oxytocin (P < 0.0001) and a significantly lower rate of additional uterotonic use (P = 0.023) [3].

Uterotonic requirement

Reported

OR 0.17 (95% CI 0.07–0.37)

Reported uterotonic endpoint context

Meta-analysis; 14 RCTs; n=3,068 high-risk; I²=88%

Evidence Dimension	Need for additional uterotonic agents; 24-hour blood loss; need for blood transfusion
Target Compound Data	Carbetocin: additional uterotonic OR 0.17 (high-risk) and OR 0.53 (low-risk); blood loss MD −111.07 mL; transfusion OR 0.27 (high-risk) and OR 0.57 (low-risk)
Comparator Or Baseline	Oxytocin (various doses and routes as per individual RCT protocols)
Quantified Difference	83% relative reduction in additional uterotonic use (high-risk); 73% relative reduction in transfusion need (high-risk); 111 mL less blood loss over 24 hours
Conditions	Meta-analyses of randomized controlled trials in women undergoing cesarean delivery; high-risk (14 RCTs, n=3,068) and low-risk (17 RCTs, n=3,667) populations

Why This Matters

The 83% reduction in rescue uterotonic requirement translates directly to fewer interventions, lower cumulative drug exposure, simplified post-operative management, and reduced total cost of care—critical factors for formulary and procurement decisions.

• [1] Carbetocin versus oxytocin in prevention of postpartum hemorrhage after cesarean delivery in high-risk women: A systematic review and meta-analysis. Arch Gynecol Obstet. 2025;312:291-309. DOI: 10.1007/s00404-025-08014-6 View Source
• [2] Maged AM, El-Goly NA, Turki D, Bassiouny N, El-Demiry N. A systematic review and meta-analysis of randomized trials comparing carbetocin to oxytocin in prevention of postpartum hemorrhage after cesarean delivery in low-risk women. J Obstet Gynaecol Res. 2024;50(12). DOI: 10.1111/jog.16194 View Source
• [3] Munazira F, Rahman Z, Ahmed N, Lal P. Carbetocin versus oxytocin in the prevention of postpartum hemorrhage in cesarean section: a prospective randomised comparative study. Int J Reprod Contracept Obstet Gynecol. 2025;14(12). DOI: 10.18203/2320-1770.ijrcog20253880 View Source

Heat-Stable Formulation Without Cold Chain

A heat-stable formulation of carbetocin acetate (0.1 mg/mL in sodium succinate buffer with mannitol and methionine, pH 5.45) maintained ≥95% peptide purity for a minimum of 3 years at 30°C/75% relative humidity (ICH climate zone IV conditions), 6 months at 40°C, 3 months at 50°C, and 1 month at 60°C, and was not sensitive to freezing or light exposure [1]. In contrast, all current formulations of oxytocin require continuous refrigeration at 2–8°C to maintain potency [2]. In the landmark WHO CHAMPION trial (n=29,645 women across 23 sites in 10 countries), this heat-stable carbetocin formulation was demonstrated to be non-inferior to oxytocin for the primary outcome of ≥500 mL blood loss or use of additional uterotonic agents: 14.5% in the carbetocin group versus 14.4% in the oxytocin group (relative risk 1.01; 95% CI 0.95–1.06) [3].

Heat-stable formulation

Head-to-head

≥95% purity: 3 years at 30°C/75% RH; 6 months at 40°C; insensitive to freeze/thaw

Supports ambient-condition stability research

ICH zone IV; CHAMPION trial non-inferiority confirmed (RR 1.01; n=29,645)

Evidence Dimension	Peptide purity retention under stressed storage conditions
Target Compound Data	Heat-stable carbetocin acetate: ≥95% purity for 3 years at 30°C/75% RH; 6 months at 40°C; 3 months at 50°C; 1 month at 60°C; insensitive to freezing and light
Comparator Or Baseline	Oxytocin: requires continuous cold-chain storage at 2–8°C; degrades rapidly at ambient temperature in tropical climates (exact purity decay rate not reported in same study)
Quantified Difference	Carbetocin heat-stable formulation eliminates cold-chain dependency entirely while maintaining efficacy (CHAMPION trial: non-inferiority confirmed, RR 1.01 for primary outcome)
Conditions	ICH climate zone IV accelerated stability testing (30°C/75% RH); CHAMPION trial: randomized, double-blind, non-inferiority design across 23 sites in 10 countries

Why This Matters

Cold-chain independence directly enables procurement and reliable use in low-resource, tropical, and emergency settings where refrigeration is unavailable or unreliable, substantially expanding the addressable market and public health impact.

• [1] Malm M, Madsen I, Kjellström J. Development and stability of a heat-stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle-income countries. J Pept Sci. 2018;24(6):e3082. DOI: 10.1002/psc.3082 View Source
• [2] World Health Organization. WHO recommendations for the prevention and treatment of postpartum haemorrhage. Geneva: WHO; 2012. Oxytocin storage requirement: 2–8°C. View Source
• [3] Widmer M, Piaggio G, Nguyen TMH, Osoti A, Owa OO, Misra S, et al. Heat-Stable Carbetocin versus Oxytocin to Prevent Hemorrhage after Vaginal Birth. N Engl J Med. 2018;379(8):743-752. DOI: 10.1056/NEJMoa1805489 View Source

Carbetocin Acetate: Priority Application Scenarios

Single-Bolus PPH Prophylaxis in Cesarean Delivery

In both low-risk and high-risk cesarean delivery settings, carbetocin acetate 100 µg as a single intravenous bolus can replace the multi-step oxytocin regimen (bolus + continuous infusion). Evidence from meta-analyses demonstrates an 83% reduction in the need for additional uterotonic agents (OR 0.17) and a 73% reduction in blood transfusion requirement (OR 0.27) compared to oxytocin in high-risk women [1]. The single-dose protocol eliminates infusion pump setup and monitoring, reducing nursing workload and equipment costs while providing sustained uterine contraction for 1–2 hours [2].

Heat-Stable PPH Prevention in Low-Resource Settings

The heat-stable carbetocin acetate formulation, which maintains ≥95% peptide purity for 3 years at 30°C/75% relative humidity, is specifically indicated for procurement in settings where cold-chain infrastructure is unreliable or absent [1]. The WHO CHAMPION trial (n=29,645) confirmed non-inferiority to oxytocin for the primary efficacy outcome (14.5% vs. 14.4%, RR 1.01) when both were administered intramuscularly after vaginal birth [2]. This enables distribution in ambient-temperature supply chains across sub-Saharan Africa, South Asia, and other tropical regions where maternal mortality from PPH is highest [1].

Safer Uterotonic for Cardiovascularly Compromised Patients

For patients with pre-existing cardiovascular conditions, preeclampsia, or hemodynamic instability where oxytocin-induced tachycardia (>20% increase, P < 0.0001) and hypotension would be clinically hazardous, carbetocin acetate offers a quantitatively superior safety profile [1]. Clinical trials demonstrate that carbetocin produces no significant changes in heart rate or mean arterial pressure from baseline, whereas oxytocin consistently induces tachycardia and persistent hypotension [1][2]. The approximately 31-fold OXTR selectivity over V2R and the V1aR/V1bR antagonist activity of carbetocin provide a molecular rationale for this hemodynamic advantage [3].

BBB-Penetrant Biased OXTR Agonist for Neuroscience Research

Carbetocin acetate crosses the blood-brain barrier and demonstrates a unique functional selectivity profile as a Gq-biased OXTR agonist that does not recruit β-arrestin, resulting in a distinct receptor internalization pathway without plasma membrane recycling [1]. This profile differentiates it from oxytocin for behavioral neuroscience research applications, including studies of antidepressant-like activity, stress-induced reinstatement of drug-seeking behavior, and social withdrawal models, where carbetocin has shown efficacy at doses of 6.4 mg/kg i.p. in mice and 100 µg/rat i.c.v. in rats [2]. Researchers procuring carbetocin for CNS studies should specify the acetate salt form for optimal solubility (≥100 mg/mL in DMSO, water, or ethanol) [3].

Application

Selection Property

Validation Focus

OXTR-mediated smooth muscle contraction research

Single-dose administration context

Sustained receptor activation endpoints

Ambient-temperature peptide stability research

Thermal stability profile

Long-term peptide integrity under ambient conditions

Receptor-selectivity profiling in cardiovascular models

OXTR vs. vasopressin receptor selectivity

Off-target cardiovascular endpoint monitoring

CNS-penetrant biased GPCR agonist studies

Functional selectivity (Gq-biased) profile

Behavioral neuroscience model endpoints

• [1] Carbetocin versus oxytocin in prevention of postpartum hemorrhage after cesarean delivery in high-risk women: A systematic review and meta-analysis. Arch Gynecol Obstet. 2025;312:291-309. DOI: 10.1007/s00404-025-08014-6 View Source
• [2] Rath W. Prevention of postpartum haemorrhage with the oxytocin analogue carbetocin. Eur J Obstet Gynecol Reprod Biol. 2009;147(1):15-20. View Source
• [3] Malm M, Madsen I, Kjellström J. Development and stability of a heat-stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle-income countries. J Pept Sci. 2018;24(6):e3082. View Source
• [4] Widmer M, Piaggio G, Nguyen TMH, et al. Heat-Stable Carbetocin versus Oxytocin to Prevent Hemorrhage after Vaginal Birth. N Engl J Med. 2018;379(8):743-752. View Source
• [5] Ramachandran A, et al. Comparison of Haemodynamic Effects of Intravenous Carbetocin Versus Oxytocin. J Obstet Anaesth Crit Care. 2026;16(1):54-59. / Pattanaik S, et al. Indian J Clin Anaesth. 2026;13(1):90-96. / DOAJ randomized trial (n=142). View Source
• [6] Passoni I, et al. Carbetocin is a Functional Selective Gq Agonist. J Neuroendocrinol. 2016;28(4). DOI: 10.1111/jne.12363 View Source
• [7] Zanos P, Georgiou P, Wright SR, et al. The oxytocin analogue carbetocin prevents emotional impairment and stress-induced reinstatement of opioid-seeking in morphine-abstinent mice. Neuropsychopharmacology. 2014;39(4):855-865. View Source